poly(Tetrahydrofurandivinylether)

• CAS No.: 164978-32-9
• Molecular Formula: C13H13BrN2O2

Description

Poly(tetrahydrofurandivinylether) is a polyether polymer derived from tetrahydrofuran (THF) and divinyl ether monomers. For instance, poly(tetrahydrofuran) (PTHF), synthesized via cationic polymerization of THF, is a well-characterized thermoplastic elastomer with notable chemical resistance, mechanical durability, and thermal stability . Such modifications could expand its utility in specialized applications, such as advanced elastomers or coatings, where tailored thermal and chemical resistance are critical .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares poly(tetrahydrofurandivinylether) with structurally or functionally related polymers, emphasizing key properties such as thermal stability, solubility, glass transition temperature ($T_g$), and applications.

Poly(tetrahydrofuran) (PTHF)

• Synthesis : Produced via cationic polymerization of THF, often using initiators like Lewis acids .
• Thermal Properties : Exhibits a $Tg$ of approximately $-80^\circ C$ and a decomposition temperature ($Td$) near $300^\circ C$ .
• Solubility : Soluble in polar aprotic solvents (e.g., tetrahydrofuran, chloroform) but insoluble in water .
• Applications : Used as a thermoplastic elastomer, lubricant additive, and cell culture matrix due to its biocompatibility .

Poly(arylene ether imine)s

• Synthesis : Polymerized in solvents like THF or dimethylformamide, forming rigid backbones with imine linkages .
• Thermal Properties : $Tg$ ranges from $200^\circ C$ to $250^\circ C$, with $Td$ exceeding $400^\circ C$ in air .
• Applications : High-performance engineering plastics for aerospace and electronics.
• Comparison : Poly(tetrahydrofurandivinylether) lacks the rigid imine groups of poly(arylene ether imine)s, resulting in lower $T_g$ but better processability .

Poly(tetrafluoroethylene-co-hexafluoropropylene) (FEP)

• Synthesis : A fluoropolymer with low surface energy, requiring chemical activation (e.g., sodium naphthalene) for adhesion .
• Thermal Properties : $Tg \approx 80^\circ C$, $Td > 400^\circ C$ .
• Applications: Electrical insulation, non-stick coatings.
• Comparison: Unlike FEP, poly(tetrahydrofurandivinylether) is non-fluorinated, offering higher surface energy and inherent adhesion without activation .

Poly(ethylene glycol) (PEG)

• Synthesis : Linear polyether with ethylene glycol repeat units, water-soluble .
• Thermal Properties : $Tg \approx -60^\circ C$, $Td \sim 300^\circ C$ .
• Applications : Pharmaceuticals, cosmetics, and hydrogels.
• Comparison : Poly(tetrahydrofurandivinylether)’s THF-based structure confers hydrophobicity, limiting biomedical uses but enhancing compatibility with organic matrices .

Table 1. Comparative Properties of Poly(tetrahydrofurandivinylether) and Analogous Polymers

Polymer	$T_g$ ($^\circ C$)	$T_d$ ($^\circ C$)	Solubility	Key Applications
Poly(tetrahydrofurandivinylether)	$-50^\circ C$ (est.)	$320^\circ C$ (est.)	THF, Chloroform	Elastomers, Coatings
Poly(tetrahydrofuran) (PTHF)	$-80^\circ C$	$300^\circ C$	THF, Chloroform	Lubricants, Cell Culture
Poly(arylene ether imine)s	$200-250^\circ C$	$>400^\circ C$	Limited	Aerospace, Electronics
FEP	$80^\circ C$	$>400^\circ C$	Insoluble	Electrical Insulation
PEG	$-60^\circ C$	$300^\circ C$	Water	Pharmaceuticals, Hydrogels

Key Research Findings

• Thermal Stability : Poly(tetrahydrofurandivinylether)’s estimated $T_d$ of $320^\circ C$ positions it between PTHF and fluoropolymers like FEP, suggesting utility in moderate high-temperature environments .
• Solubility : Unlike PEG, its insolubility in water makes it unsuitable for biomedical hydrogels but ideal for organic solvent-based coatings .
• Mechanical Properties : Divinyl ether units may introduce branching, enhancing tensile strength compared to linear PTHF while retaining flexibility .